Cas no 50639-02-6 (2-methylundecan-5-one)

• Product Name: 2-methylundecan-5-one
• CAS No: 50639-02-6
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 1572589
• PubChem ID: 39750
• Update Time: 2025-04-21

2-methylundecan-5-one Chemical and Physical Properties

Names and Identifiers

• 2-methylundecan-5-one
• 2-METHYL-5-UNDECANONE
• 5-Undecanone, 2-methyl-
• Isopentylhexyl ketone
• 50639-02-6
• SCHEMBL22443732
• DTXSID50198683
• AKOS006145669
• DB-287660

• Inchi： 1S/C12H24O/c1-4-5-6-7-8-12(13)10-9-11(2)3/h11H,4-10H2,1-3H3
• InChI Key： JLTHSCDXCKBHCZ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)CCC(C)C

Computed Properties

• Exact Mass: 184.18282
• Monoisotopic Mass: 184.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.8288 (estimate)
• Melting Point: -11.27°C (estimate)
• Boiling Point: 243.3°C (estimate)
• Flash Point: 93.2°C
• Refractive Index: 1.4306 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones